Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

chlorobutanol alcohol-based preservative

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Chlorobutanol

CAS No.: 1320-66-7

Cat. No.: S1505353

Fundamental Properties of Chlorobutanol

The table below summarizes the core characteristics of chlorobutanol.

Property Specification

Chemical Name 1,1,1-trichloro-2-methylpropan-2-ol [1]

Molecular Formula C4aH-CIs0 [1]

Molecular Weight 177.45 g/mol [1]

Physical Form Colorless to white crystalline solid [1]

Modality Small Molecule [1]

logP (Hydrophobicity) 2.03 [2]

Preservative Efficacy Broad-spectrum antibacterial and antifungal properties [1] [3]
Typical Use Concentration 0.5% for multi-ingredient preparations [1]

Mechanism of Action and Antimicrobial Activity
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As a detergent preservative, chlorobutanol's primary mechanism involves disrupting the lipid structure of

microbial cell membranes [4]. This action increases cell permeability, leading to cell lysis and death [1] [4].

In vitro studies on human cells have shown that chlorebutanel can cause cell retraction and cessation of
normal cytokinesis, cell movement, and mitotic activity [1]. It also disrupts the barrier and transport

properties of the corneal epithelium and inhibits oxygen use by the cornea [1].

The following diagram illustrates its mechanism of action at the cellular level.

(Chlorobutanol Molecule)

Chlorobutanol's cellular mechanism involves membrane disruption and inhibition of key processes.

Click to download full resolution via product page

Applications and Regulatory Status

Chlorobutanol is used in various products, though its approval status varies.
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Application Area Specific Use & Context

Pharmaceuticals Preservative in multi-dose formulations, particularly ophthalmic solutions, and
certain injectables [1] [4]. It is also an active component in topical anesthetics
and oral sedatives [3].

Cosmetics Used as a preservative in various cosmetic products [5] [6].

Regulatory Status Not approved as a standalone drug; status is "Investigational” [1]. It is approved

(US) for use in veterinary medicine and in combinations for human use in some
jurisdictions [1].

Toxicity and Safety Profile

Safety data from animal studies and in vitro models provide insights into chlorebutanol's toxicological

profile.
Parameter Findings
Single-Dose Oral The approximate lethal dose (ALD) was over 250 mg/kg of body weight
Toxicity (Rat) [3].

Repeated-Dose Toxicity = The No Adverse Effect Level (NOAEL) was >50 mg/kg/day for females
(Rat, 28-day) and >12.5 mgl/kg/day for males. Target organs were the liver (females)
and kidney (males) [3].

In Vitro Cytotoxicity 0.5% concentration caused degeneration of human corneal epithelial cells,
cytoplasmic swelling, and membrane blebs [1]. Effects are less rapid and
severe than Benzalkonium Chloride (BAK) [4].

Human Terminal elimination half-life is ~10 days; volume of distribution is ~233 L;

Pharmacokinetics clearance is ~11.6 mL/min. It is metabolized via glucuronidation and
sulphation [1].

The experimental workflow for determining these toxicity parameters is outlined below.
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F

Doses 62.5, 125, 250 mg/kg] [Doses 12.5, 25, 50, 100 mg/kg/day

(5 rats/sex/group) (5-7 rats/sex/group)

Observation: 14 days Observatlons Body Weight,
(Mortahty, Clinical Slgns) Food/Water Consumption

Terminal Analysis:
Hematology, Biochemistry, Histopathology

Click to download full resolution via product page

Standardized OECD protocols for evaluating single and repeated-dose oral toxicity of chlorobutanol in rats.

Formulation and Compatibility Considerations

When formulating with chlerobutanol, consider these key aspects:

e Stability: Chlorobutanol is unstable when stored at room temperature for extended periods and can
hydrolyze at elevated temperatures, forming hydrochloric acid and lowering the pH [3] [4].

¢ Synergistic Systems: It is often used alongside other preservatives or preservative boosters like
ethylhexylglycerin to enhance efficacy and potentially reduce the required concentration [5].

¢ Incompatibilities: It is categorized as an alcohol preservative and may be incompatible with certain
polymers used in packaging, as lipophilic preservatives can be absorbed through some plastic
containers [5].

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s1505353?utm_src=pdf-body-img
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8780096/
https://www.sciencedirect.com/topics/neuroscience/chlorobutanol
https://www.mdpi.com/2076-3417/14/4/1581
https://www.mdpi.com/2076-3417/14/4/1581
https://www.smolecule.com/products/s1505353?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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